Cas no 891121-93-0 (5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• CAS No: 891121-93-0
• MF: C₁₇H₁₃ClN₄O₄
• MW: 372.76252245903
• CID: 6479568
• Update Time: 2025-06-11

5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• 5-chloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-nitrobenzamide

• Inchi： 1S/C17H13ClN4O4/c1-9-3-4-10(2)12(7-9)16-20-21-17(26-16)19-15(23)13-8-11(18)5-6-14(13)22(24)25/h3-8H,1-2H3,(H,19,21,23)
• InChI Key： SKUJAUXQUOVCAS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Additional information on 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide

Comprehensive Overview of 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS No. 891121-93-0)

The compound 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS No. 891121-93-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of a 1,3,4-oxadiazole ring and a nitrobenzamide moiety, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into the properties, applications, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

One of the most notable aspects of 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide is its potential role in drug discovery. The 1,3,4-oxadiazole scaffold is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in how the nitrobenzamide group enhances the compound's binding affinity to specific biological targets. Recent studies have explored its efficacy in inhibiting key enzymes involved in disease pathways, making it a promising candidate for further development.

In addition to its pharmaceutical applications, 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide has also been investigated for its use in agrochemical formulations. The compound's structural complexity allows it to interact with plant-specific enzymes, potentially leading to the development of new herbicides or fungicides. Farmers and agronomists are increasingly searching for eco-friendly agrochemicals, and this compound's selective activity could align with sustainable farming practices. Its chloro and nitro substituents contribute to its stability and reactivity, which are critical factors in agrochemical design.

The synthesis of 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide involves multi-step organic reactions, often starting with the condensation of 2,5-dimethylphenylhydrazine with appropriate precursors. Chemists are optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. Questions like "How is 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide synthesized?" and "What are the key intermediates in its preparation?" are commonly searched by students and professionals alike, reflecting the growing interest in its chemistry.

From a regulatory perspective, 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide is not classified as a hazardous substance under current guidelines. However, researchers emphasize the importance of handling all chemical compounds with care, adhering to standard laboratory safety protocols. The compound's CAS No. 891121-93-0 serves as a unique identifier in global chemical databases, facilitating its tracking and regulatory compliance.

Looking ahead, the future of 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide lies in its potential to address unmet needs in both medicine and agriculture. With advancements in computational chemistry and high-throughput screening, researchers can better predict its interactions and optimize its properties. The compound's versatility and the growing demand for innovative small molecules ensure its continued relevance in scientific discourse.

In conclusion, 5-chloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS No. 891121-93-0) represents a fascinating area of study at the intersection of chemistry and biology. Its applications span multiple industries, and its unique structure offers ample opportunities for further exploration. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and agrochemicals.